Cas no 61607-80-5 (2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-)

• Product Name: 2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
• CAS No: 61607-80-5
• MF: C₁₂H₁₂N₂S₂
• MW: 248.367079734802
• CID: 473016
• Update Time: 2024-01-30

2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
• 2H-Benzimidazole-2-thione, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-

• Inchi： 1S/C12H12N2S2/c15-12-13-10-3-1-2-4-11(10)14(12)9-5-7-16-8-6-9/h1-5H,6-8H2,(H,13,15)
• InChI Key： AOSXCNJQBIBZNW-UHFFFAOYSA-N
• SMILES： C1(=S)N(C2=CCSCC2)C2=CC=CC=C2N1

Computed Properties

• Exact Mass: 248.04436

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Melting Point: 222.5 °C(Solv: methanol (67-56-1))
• Boiling Point: 414.7±55.0 °C(Predicted)
• PSA: 15.27
• pka: 11.21±0.30(Predicted)